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Compound of Interest

Compound Name: Ethyl cyclopentanecarboxylate

Cat. No.: B1329522 Get Quote

An In-Depth Guide to the Nomenclature and Synonyms of Ethyl Cyclopentanecarboxylate for

Researchers and Drug Development Professionals

Introduction
In the precise world of chemical research and pharmaceutical development, unambiguous

communication is paramount. The accurate identification of chemical entities is the foundation

upon which reproducible science is built. Ethyl cyclopentanecarboxylate, a versatile building

block in organic synthesis, is known by a variety of names throughout chemical literature,

patents, and commercial catalogs. This guide provides a comprehensive overview of its

synonyms, identifiers, and the logic behind its nomenclature, ensuring clarity for scientists

navigating this chemical space.

Core Chemical Identity
At its heart, the molecule consists of a five-membered carbocyclic ring (cyclopentane) attached

to a carboxylate group, which is esterified with an ethyl group. This fundamental structure gives

rise to its systematic and common names.

Molecular Formula: C₈H₁₄O₂[1][2][3][4][5][6]

Molecular Weight: 142.20 g/mol [1][4]

SMILES: CCOC(=O)C1CCCC1[2][4][7]
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InChIKey: UWSJCCUODNDXOT-UHFFFAOYSA-N[2][3][4][5][7]

Systematic and Trivial Nomenclature
The various names for ethyl cyclopentanecarboxylate can be broadly categorized into

systematic names, derived from official nomenclature rules, and trivial or common names that

have entered the lexicon through historical use or for brevity.

IUPAC and Systematic Names
The most formal and universally recognized name is assigned by the International Union of

Pure and Applied Chemistry (IUPAC).

ethyl cyclopentanecarboxylate: This is the preferred IUPAC name.[3][4] It clearly defines

the ethyl ester of cyclopentanecarboxylic acid.

Cyclopentanecarboxylic acid, ethyl ester: This is a common and equally correct systematic

name that emphasizes the parent carboxylic acid.[2][4][6][7]

Cyclopentane-1-carboxylic acid ethyl ester: A slightly more descriptive systematic name that

specifies the point of attachment on the cyclopentane ring, although in this simple case, the

"1" is often omitted as there is no ambiguity.[2][5]

Common and Semi-Systematic Names
These names are frequently encountered in laboratory settings and older literature.

Ethyl cyclopentylcarboxylate: This is a widely used and accepted synonym.[2][4][6][7]

Carbethoxycyclopentane: This name is derived from an older system of nomenclature where

the -COOEt group is referred to as "carbethoxy".[2][4][7]

Key Identifiers for Database Searching
For researchers, particularly in drug development and patent analysis, unique identifiers are

crucial for accurate and comprehensive data retrieval.
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Identifier Type Value Source

CAS Registry Number 5453-85-0 [1][2][3][4]

EINECS Number 226-699-4 [4][6]

PubChem CID 79550 [4][6]

NSC Number 18903 [2][4][6]

The CAS Registry Number is the most reliable identifier to use when searching across different

databases to ensure you are retrieving information for the exact same chemical entity.

Nomenclature Hierarchy and Relationships
The relationship between the different names can be visualized to understand their hierarchy,

from the formal IUPAC name to common laboratory shorthand.
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Systematic (IUPAC)

Common/Trivial

Unique Identifiers

ethyl cyclopentanecarboxylate CAS: 5453-85-0

Cyclopentanecarboxylic acid, ethyl ester

Cyclopentane-1-carboxylic acid ethyl ester

Ethyl cyclopentylcarboxylate

Carbethoxycyclopentane

PubChem CID: 79550

Click to download full resolution via product page

Caption: Relationship between systematic names, common names, and unique identifiers for

ethyl cyclopentanecarboxylate.

Contextual Usage in Scientific Literature
The choice of synonym often depends on the context and the intended audience.

Formal Publications and Patents: In these documents, the use of the IUPAC name or

"Cyclopentanecarboxylic acid, ethyl ester" is preferred for its precision. The CAS number is

almost always included to prevent any ambiguity.
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Synthetic Chemistry Protocols: Organic chemists often use semi-systematic or common

names like "ethyl cyclopentylcarboxylate" or "carbethoxycyclopentane" for brevity in reaction

schemes and experimental descriptions.

Chemical Catalogs and Databases: Commercial suppliers and large chemical databases will

typically list the IUPAC name and CAS number prominently but will also include a

comprehensive list of synonyms to facilitate searches.[2][4][5]

Distinguishing from Related Compounds
It is crucial to differentiate ethyl cyclopentanecarboxylate from structurally similar compounds

that may have related names. For example, "ethyl 2-oxocyclopentanecarboxylate" (CAS 611-

10-9) is a different molecule with a ketone functional group on the cyclopentane ring.[8][9][10]

[11] Similarly, "ethyl cyclopent-1-enecarboxylate" (CAS 10267-94-4) contains a double bond

within the ring.[12] Always cross-reference with the CAS number to ensure you are dealing with

the correct substance.

Conclusion
A thorough understanding of the various synonyms for ethyl cyclopentanecarboxylate is

essential for researchers and professionals in the chemical and pharmaceutical sciences. By

being familiar with its IUPAC name, common synonyms, and, most importantly, its unique

identifiers like the CAS Registry Number, scientists can navigate the vast body of chemical

literature with confidence and precision. This guide serves as a foundational reference to aid in

the unambiguous identification and communication of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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